Cas no 99357-97-8 (4-Carbamoyl-2-methylbenzoic acid)

• Product Name: 4-Carbamoyl-2-methylbenzoic acid
• CAS No: 99357-97-8
• Molecular Formula: C₉H₉NO₃
• Molecular Weight: 179.172662496567
• CID: 2143688
• PubChem ID: 57748639

4-Carbamoyl-2-methylbenzoic acid Properties

Names and Identifiers

• 4-carbamoyl-2-methylbenzoic acid
• LGEPNRWKNPFLJQ-UHFFFAOYSA-N
• 4-(aminocarbonyl)-2-methylbenzoic acid
• EN300-379299
• 99357-97-8
• SCHEMBL2422954
• 4-carbamoyl-2-methylbenzoicacid
• F73593
• DB-367653

• InChIKey： LGEPNRWKNPFLJQ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO3/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13)
• SMILES： OC(C1C=CC(C(N)=O)=CC=1C)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.058243149g/mol
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides